![molecular formula C18H18ClF2N3O B3001873 N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide CAS No. 329080-46-8](/img/structure/B3001873.png)
N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide, also known as CFPA, is a novel compound that has gained significant attention in scientific research due to its potential use as a therapeutic agent. CFPA is a small molecule that belongs to the class of piperazine derivatives, which have been found to exhibit a range of pharmacological properties. In
Scientific Research Applications
Synthesis and Application in Drug Development
N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide is notable for its role in the synthesis of various pharmaceutical compounds. This chemical has been utilized in the production of flunarizine, a drug used for treating migraines and other conditions (Shakhmaev, Sunagatullina, & Zorin, 2016). Additionally, it is involved in the synthesis of derivatives with potential antimicrobial and anticancer activities, demonstrating its versatility in drug development (Mehta et al., 2019).
Anticonvulsant Properties
Research has explored the anticonvulsant properties of acetamide derivatives of this compound. These studies suggest potential applications in treating seizures and related neurological disorders (Kamiński et al., 2011).
Anti-Inflammatory Activity
Derivatives of N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide have been investigated for their anti-inflammatory properties. Some synthesized compounds showed significant activity, suggesting potential therapeutic applications in managing inflammation (Sunder & Maleraju, 2013).
Antimicrobial and Antibacterial Activities
Several studies have focused on the antimicrobial and antibacterial potential of compounds synthesized using N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide. These compounds have shown promising results against various bacterial strains, indicating potential use in treating infections (Arısoy et al., 2014), (Varshney et al., 2009).
Potential in Treating Central Nervous System Disorders
Compounds derived from N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide have been evaluated for their effects on the central nervous system (CNS). Studies suggest these compounds could have applications in treating various CNS disorders (Verma, Kumar, & Kumar, 2017).
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClF2N3O/c19-14-11-13(5-6-15(14)20)22-18(25)12-23-7-9-24(10-8-23)17-4-2-1-3-16(17)21/h1-6,11H,7-10,12H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMTYQNAYVUPTKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC(=C(C=C2)F)Cl)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClF2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.